Cas no 2805494-43-1 (Methyl trans-4-methylpyrrolidine-2-carboxylate hydrochloride)

• Product Name: Methyl trans-4-methylpyrrolidine-2-carboxylate hydrochloride
• CAS No: 2805494-43-1
• MF: C₇H₁₄ClNO₂
• MW: 179.644561290741
• CID: 6785242
• PubChem ID: 162341610
• Update Time: 2025-05-19

Methyl trans-4-methylpyrrolidine-2-carboxylate hydrochloride Chemical and Physical Properties

Names and Identifiers

• AT21811
• METHYL TRANS-4-METHYLPYRROLIDINE-2-CARBOXYLATE HYDROCHLORIDE
• METHYL (2R,4S)-4-METHYLPYRROLIDINE-2-CARBOXYLATE HYDROCHLORIDE
• F93643
• 2805494-43-1
• methyl trans-4-methylpyrrolidine-2-carboxylate;hydrochloride
• Methyl trans-4-methylpyrrolidine-2-carboxylate hydrochloride

• Inchi： 1S/C7H13NO2.ClH/c1-5-3-6(8-4-5)7(9)10-2;/h5-6,8H,3-4H2,1-2H3;1H/t5-,6+;/m0./s1
• InChI Key： WOOLOOYCBNNORY-RIHPBJNCSA-N
• SMILES： Cl.O(C)C([C@H]1C[C@H](C)CN1)=O

Computed Properties

• Exact Mass: 179.0713064g/mol
• Monoisotopic Mass: 179.0713064g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 136
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 38.3Ų

Additional information on Methyl trans-4-methylpyrrolidine-2-carboxylate hydrochloride

Methyl trans-4-methylpyrrolidine-2-carboxylate hydrochloride: A Comprehensive Overview

Methyl trans-4-methylpyrrolidine-2-carboxylate hydrochloride (CAS No. 2805494-43-1) is a versatile compound with significant applications in various fields, including pharmaceuticals, agrochemicals, and materials science. This compound is characterized by its unique chemical structure, which combines a pyrrolidine ring with a methyl group and a carboxylate moiety. The presence of the hydrochloride salt further enhances its solubility and stability, making it an ideal candidate for numerous industrial and research applications.

The trans configuration of the methyl group in the pyrrolidine ring is a critical factor in determining the compound's physical and chemical properties. This stereochemistry influences the compound's ability to interact with biological systems, making it particularly valuable in drug design and development. Recent studies have highlighted the potential of Methyl trans-4-methylpyrrolidine-2-carboxylate hydrochloride as a building block for creating bioactive molecules with enhanced pharmacokinetic profiles.

One of the most promising areas of research involving this compound is its role in central nervous system (CNS) drug development. The pyrrolidine moiety is known to exhibit affinity for various CNS targets, including GABA receptors and ion channels. By modifying the substituents on the pyrrolidine ring, researchers have been able to fine-tune the compound's selectivity and potency, leading to the discovery of novel therapeutic agents for conditions such as epilepsy, anxiety, and neurodegenerative diseases.

In addition to its pharmacological applications, Methyl trans-4-methylpyrrolidine-2-carboxylate hydrochloride has also found utility in the synthesis of advanced materials. Its ability to form stable amorphous solids has made it a valuable component in the development of high-performance polymers and coatings. Recent advancements in polymer chemistry have demonstrated that this compound can significantly improve the mechanical properties and thermal stability of polymer systems.

The synthesis of Methyl trans-4-methylpyrrolidine-2-carboxylate hydrochloride involves a multi-step process that typically begins with the preparation of the corresponding free base. The introduction of the methyl group and subsequent protonation to form the hydrochloride salt are critical steps that ensure the compound's stability and solubility. Researchers have recently explored alternative synthetic routes that incorporate green chemistry principles, such as using biocatalysts or solvent-free conditions, to enhance sustainability.

From an analytical standpoint, this compound has been extensively studied using modern spectroscopic techniques such as NMR, IR, and MS. These studies have provided valuable insights into its molecular structure and dynamic behavior under various conditions. For instance, recent NMR studies have revealed that the trans configuration imparts a higher degree of rigidity to the molecule, which can influence its interaction with biological targets.

In terms of safety and handling, Methyl trans-4-methylpyrrolidine-2-carboxylate hydrochloride is classified as a non-hazardous chemical under standard conditions. However, proper precautions should be taken during handling to avoid exposure to moisture or incompatible substances that could lead to degradation or instability.

Looking ahead, the continued exploration of Methyl trans-4-methylpyrrolidine-2-carboxylate hydrochloride is expected to yield further breakthroughs in both therapeutic and materials science domains. Its unique combination of chemical versatility and biological activity positions it as a key player in future innovations across multiple industries.